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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Menthyl anthranilate, also known by its International Nomenclature of Cosmetic Ingredients

(INCI) name Meradimate, is an organic compound widely utilized as a UVA-absorbing agent in

sunscreen products. Its efficacy and formulation compatibility are significantly influenced by its

solubility characteristics in various organic solvents. This technical guide provides a

comprehensive overview of the available solubility data for Menthyl anthranilate, alongside

detailed experimental protocols for its determination, to support research, formulation

development, and quality control activities.
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Property Value Source

Chemical Name
(5-methyl-2-propan-2-

ylcyclohexyl) 2-aminobenzoate
[1]

CAS Number 134-09-8 [1][2][3]

Molecular Formula C₁₇H₂₅NO₂ [1][2]

Molecular Weight 275.39 g/mol [2][3]

Appearance
Clear, colorless to yellowish,

viscous liquid
[4]

Melting Point 62.5-63.5 °C [2]

Boiling Point 177-179 °C at 3 mm Hg [1][2]

Solubility of Menthyl Anthranilate
Quantitative solubility data for Menthyl anthranilate in a wide range of organic solvents is not

extensively documented in publicly available literature. However, qualitative descriptions

provide valuable insights into its solubility profile, reflecting its lipophilic nature.

Table 1: Qualitative Solubility of Menthyl Anthranilate in Various Solvents

Solvent Solubility Source(s)

Water Insoluble [4]

Ethanol Soluble [5]

Propylene Glycol Soluble [5]

Paraffin Oil Insoluble [5]

Cosmetic Oils Readily miscible [2]

Acetonitrile
Soluble (as a solution for

analysis)
[1]
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Experimental Protocols for Solubility Determination
The absence of comprehensive quantitative data necessitates a standardized experimental

approach to determine the solubility of Menthyl anthranilate in specific organic solvents. The

following protocol outlines a general "shake-flask" method, which is a reliable and widely

recognized technique for establishing equilibrium solubility.

Objective: To determine the equilibrium solubility of Menthyl anthranilate in a selected organic

solvent at a specified temperature.

Materials:

Menthyl anthranilate (high purity)

Selected organic solvent (analytical grade)

Scintillation vials or flasks with screw caps

Constant temperature shaker bath or incubator

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Menthyl anthranilate to a series of vials each containing a

known volume of the selected organic solvent. The presence of undissolved solid is crucial

to ensure saturation.

Securely cap the vials to prevent solvent evaporation.
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Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 72

hours is typically recommended.[6]

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved microcrystals.

Analysis:

Accurately dilute the filtered sample with the same organic solvent to a concentration that

falls within the linear range of the analytical method.

Quantify the concentration of Menthyl anthranilate in the diluted sample using a validated

analytical method, such as HPLC-UV or UV-Vis spectrophotometry. A pre-established

calibration curve is required for this quantification.

Calculation of Solubility:

Calculate the solubility of Menthyl anthranilate in the solvent using the following formula:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

Considerations:

Purity of Materials: The purity of both Menthyl anthranilate and the solvent can significantly

impact the solubility results.

Temperature Control: Maintaining a constant and accurate temperature throughout the

experiment is critical as solubility is temperature-dependent.[6]
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Equilibrium Time: The time required to reach equilibrium may vary depending on the solvent

and should be determined empirically if necessary.

Analytical Method Validation: The analytical method used for quantification should be

validated for accuracy, precision, linearity, and specificity.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Menthyl anthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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